Cas no 306296-69-5 (1-(1-chloroethyl)-4-(trifluoromethoxy)benzene)

• Product Name: 1-(1-chloroethyl)-4-(trifluoromethoxy)benzene
• CAS No: 306296-69-5
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 4644929
• Update Time: 2025-11-02

1-(1-chloroethyl)-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-chloroethyl)-4-(trifluoromethoxy)benzene

• Inchi： 1S/C9H8ClF3O/c1-6(10)7-2-4-8(5-3-7)14-9(11,12)13/h2-6H,1H3
• InChI Key： FMKOVXXCOSGLCT-UHFFFAOYSA-N
• SMILES： C1(C(Cl)C)=CC=C(OC(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(1-chloroethyl)-4-(trifluoromethoxy)benzene

Comprehensive Guide to 1-(1-Chloroethyl)-4-(Trifluoromethoxy)benzene (CAS No. 306296-69-5)

1-(1-Chloroethyl)-4-(trifluoromethoxy)benzene (CAS No. 306296-69-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated aromatic derivative features a unique combination of a chloroethyl group and a trifluoromethoxy substituent, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C₉H₈ClF₃O, with a molecular weight of 224.61 g/mol. The compound's structural complexity and functional groups contribute to its versatility in various applications.

The 1-(1-chloroethyl)-4-(trifluoromethoxy)benzene is particularly notable for its role in the development of advanced materials and bioactive molecules. Researchers have explored its potential in creating novel pharmaceutical intermediates, where the trifluoromethoxy group enhances metabolic stability and bioavailability. This property aligns with the growing demand for fluorinated compounds in drug discovery, a trend driven by their ability to improve pharmacokinetics. Additionally, the compound's chloroethyl moiety offers reactivity that is useful in cross-coupling reactions, a hot topic in modern synthetic methodologies.

In the agrochemical sector, 1-(1-chloroethyl)-4-(trifluoromethoxy)benzene serves as a precursor for crop protection agents. The trifluoromethoxy group is known to enhance the lipophilicity of molecules, which can improve their penetration through plant cuticles. This characteristic is critical in formulating next-generation pesticides, especially as the industry shifts toward more environmentally friendly solutions. The compound's potential in this area is aligned with global trends focusing on sustainable agriculture and reduced ecological impact.

From a chemical properties standpoint, 1-(1-chloroethyl)-4-(trifluoromethoxy)benzene exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate but limited solubility in water. Its stability under standard conditions makes it suitable for storage and transportation, though precautions should be taken to avoid prolonged exposure to moisture. The compound's boiling point and melting point are key parameters for industrial applications, often measured to ensure optimal processing conditions.

The synthesis of 1-(1-chloroethyl)-4-(trifluoromethoxy)benzene typically involves multi-step reactions, starting from readily available benzene derivatives. One common approach includes the introduction of the trifluoromethoxy group via electrophilic aromatic substitution, followed by functionalization of the ethyl side chain. Recent advancements in catalytic fluorination have streamlined the production process, reducing costs and improving yields—a significant development for manufacturers.

Market dynamics for 1-(1-chloroethyl)-4-(trifluoromethoxy)benzene reflect its niche but growing demand. As pharmaceutical and agrochemical companies invest in fluorine-containing compounds, the need for high-quality intermediates like this one has increased. Suppliers are focusing on scalable synthesis and regulatory compliance to meet industry standards, particularly in regions with stringent chemical regulations such as Europe and North America.

Researchers frequently inquire about the safety profile of 1-(1-chloroethyl)-4-(trifluoromethoxy)benzene. While not classified as highly hazardous, standard laboratory precautions—such as the use of gloves and ventilation—are recommended. The compound's material safety data sheet (MSDS) provides detailed handling instructions, which are essential for compliance with workplace safety protocols.

In summary, 1-(1-chloroethyl)-4-(trifluoromethoxy)benzene (CAS No. 306296-69-5) is a versatile and valuable chemical intermediate with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the chloroethyl and trifluoromethoxy groups, make it a subject of ongoing research and industrial interest. As the demand for fluorinated compounds continues to rise, this compound is poised to play an increasingly important role in innovative chemical solutions.